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Compound of Interest

Compound Name: 3,3-Dimethyl-5-nitroindolin-2-one

Cat. No.: B184323 Get Quote

Technical Guide: 3,3-Dimethyl-5-nitroindolin-2-
one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 3,3-Dimethyl-5-nitroindolin-2-one, a heterocyclic

compound of interest in medicinal chemistry and drug discovery.

Core Compound Data
The fundamental chemical properties of 3,3-Dimethyl-5-nitroindolin-2-one are summarized

below, providing essential information for its identification, handling, and use in experimental

settings.

Parameter Value Source

CAS Number 100511-00-0 [1]

Molecular Formula C₁₀H₁₀N₂O₃ [1]

Molecular Weight 206.19 g/mol Calculated

IUPAC Name
3,3-dimethyl-5-nitro-1,3-

dihydro-2H-indol-2-one
N/A
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Synthesis Protocol
A documented method for the synthesis of 3,3-Dimethyl-5-nitroindolin-2-one has been

reported.[2] The protocol involves the nitration of a precursor, 3,3-dimethylindolin-2-one.

Experimental Protocol: Nitration of 3,3-dimethylindolin-2-one[2]

Reactants:

3,3-dimethylindolin-2-one (100 g, 0.62 mol)

Fuming nitric acid (22 ml)

80% Sulphuric acid (700 ml total)

Procedure:

A solution of 3,3-dimethylindolin-2-one is prepared in 500 ml of 80% sulphuric acid.

A nitrating mixture is separately prepared by adding 22 ml of fuming nitric acid to 200 ml of

80% sulphuric acid.

The nitrating mixture is added dropwise to the solution of 3,3-dimethylindolin-2-one while

cooling the reaction vessel.

The reaction mixture is stirred for approximately 30 minutes after the addition is complete.

The reaction is quenched by pouring the mixture onto ice.

The resulting precipitate is collected by suction filtration.

The solid product is washed with water and then dried.

Yield: 100 g (78% of theoretical yield)

Purification: The crude product can be purified by recrystallization from ethyl

acetate/heptane, with a reported melting point of 192°-196° C.[2]

Below is a workflow diagram illustrating the synthesis process.
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Synthesis workflow for 3,3-Dimethyl-5-nitroindolin-2-one.
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Potential Biological Activity and Applications in
Drug Development
While direct experimental evidence for the biological activity of 3,3-Dimethyl-5-nitroindolin-2-
one is not extensively documented in publicly available literature, the broader families of

nitroindole and indolinone derivatives have demonstrated significant pharmacological potential.

These related compounds serve as valuable scaffolds in the design of novel therapeutic

agents.

Anticancer Activity: Substituted 5-nitroindole derivatives have been investigated as binders of

c-Myc G-quadruplex DNA, which can lead to the downregulation of the c-Myc oncogene.[3]

[4] These compounds have been shown to induce cell-cycle arrest and increase intracellular

reactive oxygen species in cancer cells.[3][4] The 5-nitro group on the indole scaffold

appears to be important for this activity.[3]

Antimicrobial and Anti-inflammatory Properties: The indolin-2-one core is a key feature in

many compounds with antimicrobial and anti-inflammatory activities.[5][6] For instance, 2,3-

Dimethyl-5-nitroindole has been noted for its potential in the development of anti-

inflammatory and antimicrobial agents.[7]

Building Block for Pharmaceutical Synthesis: Compounds like 2,3-Dimethyl-5-nitroindole are

considered versatile intermediates in the synthesis of various pharmaceuticals, particularly in

the development of anti-cancer agents due to their unique molecular structure.[7]

The structural features of 3,3-Dimethyl-5-nitroindolin-2-one, specifically the presence of the

nitro group and the indolinone core, suggest that it may be a valuable candidate for screening

in anticancer, antimicrobial, and anti-inflammatory assays. Further research is warranted to

elucidate its specific biological targets and mechanisms of action.

The logical relationship for investigating the potential of this compound is outlined in the

diagram below.
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Structural Features Potential Biological Activities (Inferred from Related Compounds)

3,3-Dimethyl-5-nitroindolin-2-one
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5-Nitro Group Anticancer

Antimicrobial

Anti-inflammatory
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Inferred biological potential based on structural motifs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,3-Dimethyl-5-nitroindolin-2-one CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184323#3-3-dimethyl-5-nitroindolin-2-one-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b184323#3-3-dimethyl-5-nitroindolin-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b184323#3-3-dimethyl-5-nitroindolin-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b184323#3-3-dimethyl-5-nitroindolin-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b184323#3-3-dimethyl-5-nitroindolin-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

